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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559

Audience: Researchers, scientists, and drug development professionals.
Introduction

(2R,4S)-Hydroxy Itraconazole-d8 is the deuterium-labeled form of (2R,4S)-Hydroxy
Itraconazole, an active metabolite of the triazole antifungal agent, Itraconazole.[1][2] Due to its
isotopic labeling, it serves as an ideal internal standard for quantitative bioanalytical assays,
such as those employing liquid chromatography-mass spectrometry (LC-MS), to accurately
determine the concentration of the parent drug and its metabolite in biological samples.[2][3]
Proper preparation of stock solutions is a critical first step to ensure the accuracy and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation, handling, and storage of (2R,4S)-Hydroxy Itraconazole-d8 stock solutions.

Compound Data and Properties

Summarized below are the key physicochemical properties of (2R,4S)-Hydroxy Itraconazole-
d8. This data is essential for accurate calculations and proper handling.
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Property Value Reference

4-[4-[4-[4-[[(2R,4S)-2-(2,4-
dichlorophenyl)-2-(1,2,4-
triazol-1-ylmethyl)-1,3-

) dioxolan-4-

Chemical Name ) ] [4][5]
ylImethoxy]phenyl]piperazin-1-
yllphenyl]-2-(1,1,1,2,3,4,4,4-
octadeuterio-3-hydroxybutan-

2-yl)-1,2,4-triazol-3-one

Molecular Formula C35H30DsCl2NsOs 416171
Molecular Weight 729.68 g/mol [4107118]
CAS Number 1217516-26-1 [4][6]
Appearance White to off-white solid [2]

DMSO: 83.33 mg/mL (114.20
N mM) (ultrasonication
Solubility _ [11[2]
recommended) Water: < 0.1

mg/mL (insoluble)

Storage (Powder) -20°C for 3 years [2]
) -80°C for 2 years; -20°C for 1
Storage (in Solvent) [2]
year

Safety and Handling Precautions

While (2R,4S)-Hydroxy Itraconazole-d8 is not classified as a hazardous substance, standard
laboratory safety practices should be strictly followed.[8]

» Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves.

o Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to
avoid inhalation of dust.[6][8]
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o Exposure: In case of eye or skin contact, flush the affected area with plenty of water.[6]

o Spills: For spills, absorb the material with an inert binder and dispose of it according to local
regulations.[8]

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO).

Materials and Equipment:

* (2R,4S)-Hydroxy Itraconazole-d8 (solid powder)
¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

o Amber glass or polypropylene vials

» Micropipettes

o Vortex mixer

 Ultrasonic bath

» Personal Protective Equipment (PPE)

Procedure:

o Preparation: Allow the vial of (2R,4S)-Hydroxy Itraconazole-d8 and the DMSO solvent to
equilibrate to room temperature before opening to prevent condensation.

e Weighing: Tare a clean, empty vial on an analytical balance. Carefully weigh the desired
amount of the solid compound. For example, to prepare 1 mL of a 10 mM solution, weigh out
7.297 mg.
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o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

o Example: 0.001 L x 0.010 mol/L x 729.68 g/mol = 0.007297 g = 7.297 mg

 Solubilization: Add the calculated volume of DMSO to the vial containing the compound. For
the example above, add 1.0 mL of DMSO.

» Dissolution: Cap the vial securely and vortex thoroughly. To ensure complete dissolution,
place the vial in an ultrasonic bath for 5-10 minutes.[1][2] Visually inspect the solution to
confirm that no solid particles remain. Hygroscopic DMSO can impact solubility, so using a
newly opened bottle is recommended.[1][2]

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile, tightly sealed vials.[2]

o Storage: Store the aliquoted stock solutions at -20°C or -80°C in a dark, dry place.[2] When
properly stored in a solvent, the solution is stable for up to 1 year at -20°C or 2 years at
-80°C.[2]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the (2R,4S)-Hydroxy
Itraconazole-d8 stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing (2R,4S)-Hydroxy Itraconazole-d8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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